Cas no 827-27-0 (Sodium phthalate)

• Product Name: Sodium phthalate
• CAS No: 827-27-0
• MF: C₈H₆NaO₄
• MW: 189.120613574982
• MDL: MFCD00050736
• CID: 707128
• PubChem ID: 23668795
• Update Time: 2025-06-16

Sodium phthalate Chemical and Physical Properties

Names and Identifiers

• Sodium phthalate
• Sodium hydrogen phthalate
• 1,2-Benzenedicarboxylicacid, sodium salt (1:1)
• Phthalic Acid Disodium Salt
• o-Phthalic acid MonosodiuM salt
• Monosodium phthalate
• Sodium acid phthalate
• Sodium hemiphthalate
• 1,2-Benzenedicarboxylic acid, monosodium salt (9CI)
• Phthalic acid, monosodium salt (8CI)
• 0341010SIJ
• UNII-0341010SIJ
• Phthalic acid, sodium salt
• AS-81687
• HY-W345051
• AKOS006222513
• Sodiumhydrogenphthalate
• 827-27-0
• CS-0456035
• 1,2-Benzenedicarboxylic acid, monosodium salt
• sodium;2-carboxybenzoate
• Natriumhydrogenphthalat
• EINECS 212-568-9
• sodium biphthalate
• EINECS 233-493-8
• NS00081016
• DTXSID8061185
• Phthalic acid monosodium 100 microg/mL in Water
• sodium 2-carboxybenzoate
• Phthalic acid (sodium)
• IZUPJOYPPLEPGM-UHFFFAOYSA-M
• Q27231580
• 1,2-Benzenedicarboxylic acid, sodium salt (1:1)
• 10197-71-4
• NSC 273933
• 1,2-Benzenedicarboxylic acid, sodium salt

• MDL： MFCD00050736
• Inchi： 1S/C8H6O4.Na/c9-7(10)5-3-1-2-4-6(5)8(11)12;/h1-4H,(H,9,10)(H,11,12);
• InChI Key： DFLCZDIXTAAMLZ-UHFFFAOYSA-N
• SMILES： [Na].O=C(C1C(C(O)=O)=CC=CC=1)O

Computed Properties

• Exact Mass: 188.009
• Monoisotopic Mass: 188.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.5974
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Sodium phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium phthalate

Introduction to Sodium Phthalate (CAS No. 827-27-0)

Sodium Phthalate, with the chemical formula C₈H₅₄, is a widely utilized compound in various industrial and research applications. Its CAS number, 827-27-0, uniquely identifies it in the chemical database, underscoring its significance in the field. This compound, often abbreviated as NaP, has garnered considerable attention due to its versatile properties and its role in advancing scientific research.

The primary use of Sodium Phthalate lies in its application as a plasticizer. Plasticizers are substances that are added to materials, typically polymers, to increase their flexibility and workability. In the context of polyvinyl chloride (PVC), Sodium Phthalate serves as a crucial additive, enhancing the material's durability and performance. This property has made it indispensable in the manufacturing of pipes, cables, and other PVC-based products.

Beyond its industrial applications, Sodium Phthalate has found relevance in analytical chemistry. It is commonly employed as an internal standard in various spectroscopic techniques, including nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. The compound's well-characterized molecular structure makes it an ideal reference point for calibrating instruments and ensuring accurate quantitative analysis.

Recent research has also highlighted the potential of Sodium Phthalate in environmental chemistry. Studies have explored its behavior in aquatic systems, particularly its adsorption and degradation patterns. These investigations are crucial for understanding the environmental impact of phthalates and for developing strategies to mitigate their presence in water bodies. The findings suggest that while Sodium Phthalate can be adsorbed onto certain substrates, it also undergoes biodegradation under specific conditions.

In the realm of pharmaceutical research, Sodium Phthalate has been investigated for its potential role as a drug delivery agent. Its ability to form stable complexes with various pharmaceutical compounds has been explored, offering a promising avenue for controlled drug release formulations. Such applications could enhance the efficacy of therapeutic agents while minimizing side effects.

The synthesis of Sodium Phthalate typically involves the neutralization of phthalic acid with sodium hydroxide. This reaction is straightforward yet requires precise control to ensure high yield and purity. Advances in synthetic methodologies have enabled the production of increasingly pure forms of Sodium Phthalate, which is essential for high-precision applications.

The safety profile of Sodium Phthalate is another area of interest. While generally considered safe under normal conditions, prolonged exposure to high concentrations may pose health risks. Therefore, appropriate handling procedures and personal protective equipment (PPE) are recommended when working with this compound. Regulatory agencies have established guidelines to ensure safe usage in both industrial and laboratory settings.

In conclusion, Sodium Phthalate (CAS No. 827-27-0) is a multifaceted compound with significant applications across multiple industries. Its role as a plasticizer in PVC manufacturing, its utility as an analytical standard, and its potential in pharmaceuticals and environmental studies underscore its importance. Ongoing research continues to uncover new possibilities for this versatile chemical, reinforcing its relevance in modern science and industry.